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Compound of Interest

2-Amino-3-hydroxy-3-(thiophen-3-
Compound Name:
yl)propanoic acid

Cat. No.: B13555948

Get Quote

B-(3-Thienyl)serine exists as a threonine analog where the terminal methyl group is replaced by

a 3-thiophene ring. The stereochemical integrity of this molecule is paramount, as biological
systems and downstream pharmaceutical applications strictly differentiate between its threo
and erythro diastereomers, as well as its D- and L-enantiomers.

Table 1: Physicochemical & Structural Profile

Property Value | Description

Chemical Name DL-B-(3-Thienyl)serine

CAS Number [1]

Molecular Formula C7HINO3S

Molecular Weight 187.22 g/mol

Structural Class Heterocyclic B-hydroxy-a-amino acid

| Stereocenters | Ca, CP (Yielding threo and erythro configurations) |
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Part 2: Biocatalytic Synthesis via L-Threonine
Transaldolase (ObiH)

Chemical aldol additions to generate [-hydroxy-a-amino acids typically yield poor
stereocontrol. To circumvent this, modern synthetic routes utilize , specifically ObiH, an enzyme
natively involved in obafluorin biosynthesis[2]. ObiH is a pyridoxal 5'-phosphate (PLP)-
dependent enzyme that catalyzes the retro-aldol cleavage of L-threonine to generate a PLP-
bound glycyl quinonoid intermediate. This intermediate subsequently undergoes a highly
stereoselective aldol addition with 3-thiophenecarboxaldehyde to yield (3-(3-thienyl)serine[2].
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Caption: ObiH-catalyzed transaldolase pathway for 3-(3-thienyl)serine synthesis.

Protocol 1: Whole-Cell Biocatalytic Synthesis & Self-
Validation
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Causality of Experimental Choice: Utilizing whole E. coli cells expressing N-His-ObiH maintains
high intracellular concentrations of the PLP cofactor, preventing the apo-enzyme formation that
plummets yields in purified in vitro systems.

o Reaction Assembly: Suspend wet E. coli cells (expressing ObiH) in 50 mM Tris buffer (pH
8.5). Add 125 mM L-threonine (acting as the glycine donor) and 20 mM 3-
thiophenecarboxaldehyde dissolved in 10% (v/v) DMSOJ2]. Causality: Heterocyclic
aldehydes exhibit poor agueous solubility; 10% DMSO ensures homogenous substrate
availability without denaturing the biocatalyst.

 Incubation: Incubate the mixture at 37°C for 20 hours under continuous agitation to maximize
mass transfer.

» Quenching: Terminate the reaction by adding 1 volume equivalent of acetonitrile (MeCN),
followed by centrifugation to precipitate cellular debris and denatured proteins[2].

o Self-Validation (Marfey’s Analysis): To validate the stereochemical outcome without relying
on expensive chiral columns, derivatize an aliquot of the supernatant with Marfey’s reagent
(FDAA). This converts the enantiomers into UV-active diastereomers. Analyze via reverse-
phase UPLC-PDA-MS. The emergence of a single dominant peak confirms the high
enantiomeric excess (>99% ee) characteristic of ObiH catalysis[2].

Part 3: Enzymatic Profiling and Oxidation Pathways

B-(3-Thienyl)serine is not only a product of biocatalysis but also a highly specific substrate for
stereoselective dehydrogenases. Specifically, (isolated from Pseudomonas cruciviae) and
(from Pseudomonas syringae) readily accept the D-threo isomer of 3-thienylserine[3][4].

Table 2: Enzymatic Kinetic Parameters (D-Threonine Dehydrogenase)
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Parameter

Active Substrates

Value | Characteristic

D-threo-f3-(3-thienyl)serine, D-threonine,
D-threo-3-phenylserine[3]

Cofactor Requirement

NADP+ (Km = 29 pM)[4]

Optimal pH

10.4 — 10.5[3]

Inhibitors

Tartronate, malonate, pyruvate, DL-2-

hydroxybutyrate (Competitive)[3]

| Inert Substrates | L-threonine, D-serine, L-allo-threonine[4] |
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Caption: NADP+-dependent enzymatic oxidation and spontaneous decarboxylation.
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Protocol 2: Enzymatic Oxidation Assay & Kinetic
Validation

Causality of Experimental Choice: The enzyme strictly requires NADP+ and highly alkaline
conditions (pH 10.4-10.5) to successfully abstract the hydride from the C3 hydroxyl group[3].
The resulting B-keto acid is thermodynamically unstable and spontaneously decarboxylates[4].

Assay Mixture Preparation: In a quartz cuvette, combine 50 mM glycine-KCI-KOH buffer (pH
10.5), 2 mM NADP+, and the purified dehydrogenase extract[3].

» Baseline Establishment (Self-Validation Step 1): Record the background absorbance at 340
nm for 1 minute prior to substrate addition. This ensures no endogenous oxidation or light
scattering is artificially inflating the kinetic rate.

e Reaction Initiation: Add 10 mM D-threo-3-(3-thienyl)serine to initiate the reaction[3].

» Kinetic Monitoring: Continuously monitor the increase in absorbance at 340 nm. The rate of
NADPH formation is directly stoichiometric to the oxidation of the 3-hydroxyl group[3].

e Product Verification (Self-Validation Step 2): To validate the completion of the degradation
cascade, spot the final mixture on a cellulose TLC plate (solvent system: n-butanol-acetic
acid-water, 4:1:1). Derivatize with ninhydrin; the appearance of a distinct yellow spot
confirms the formation of the decarboxylated ketone derivative, distinguishing it from the
unreacted amino acid[4].

Part 4: Downstream Applications in Drug
Development

The ability to cleanly synthesize and enzymatically profile 3-(3-thienyl)serine unlocks significant
potential in drug discovery. Heterocyclic amino acids are heavily utilized as synthetic building
blocks for next-generation pharmaceuticals[2]. By leveraging the stereoselectivity of ObiH,
researchers can generate protected [3-hydroxy-a-amino acids that serve as direct precursors to
aliphatic a-ketoacids or halogenated amino acid derivatives (e.g., via downstream [3-
chlorination with thionyl chloride)[2]. These functionalized derivatives are critical in bypassing
antimicrobial resistance mechanisms typically seen against standard cyclic peptide antibiotics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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